Cas no 2580093-40-7 ((2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride)

• Product Name: (2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride
• CAS No: 2580093-40-7
• MF: C₇H₁₁BrCl₂N₂O
• MW: 289.985038995743
• MDL: MFCD33020797
• CID: 5657499
• PubChem ID: 155859050
• Update Time: 2025-05-20

(2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27718981
• (2R)-2-Amino-2-(5-bromopyridin-3-yl)ethanol;dihydrochloride
• 2580093-40-7
• (2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride
• 3-Pyridineethanol, β-amino-5-bromo-, hydrochloride (1:2), (βR)-

• MDL： MFCD33020797
• Inchi： 1S/C7H9BrN2O.2ClH/c8-6-1-5(2-10-3-6)7(9)4-11;;/h1-3,7,11H,4,9H2;2*1H/t7-;;/m0../s1
• InChI Key： AKFJHTWVXSUYPE-KLXURFKVSA-N
• SMILES： BrC1=CN=CC(=C1)[C@H](CO)N.Cl.Cl

Computed Properties

• Exact Mass: 287.94318g/mol
• Monoisotopic Mass: 287.94318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on (2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride

(2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride: A Comprehensive Overview

The compound (2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride (CAS No. 2580093-40-7) is a structurally complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound, often referred to as dihydrochloride salt of (2R)-amino-(5-bromopyridin-3-yl)ethanol, has garnered attention due to its unique chemical properties and promising applications in drug development.

At its core, this compound features a pyridine ring substituted with a bromine atom at the 5-position and an amino alcohol group at the 3-position. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining its biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural changes can significantly impact therapeutic efficacy.

The synthesis of (2R)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride involves a multi-step process that typically begins with the preparation of the pyridine derivative. Researchers have explored various methodologies, including Suzuki coupling and Stille coupling reactions, to efficiently construct the pyridine backbone. These methods not only enhance yield but also improve the overall purity of the final product, which is critical for downstream applications.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Recent research has demonstrated that (2R)-amino-(5-bromopyridin-3-yl)ethanol can serve as a versatile scaffold for designing bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for modulating enzyme activity or receptor binding.

In terms of biological activity, this compound has shown promise in antiproliferative assays, particularly against cancer cell lines. Studies conducted using human breast cancer cells (MCF-7) revealed that (2R)-amino-(5-bromopyridin-3-yl)ethanol exhibits selective cytotoxicity, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit key signaling pathways, such as the PI3K/AKT/mTOR pathway, underscores its therapeutic potential in oncology.

Another area where this compound has made significant strides is in neuroprotective research. Preclinical studies indicate that (2R)-amino-(5-bromopyridin-3-yl)ethanol may protect against oxidative stress and inflammation, which are major contributors to neurodegenerative diseases like Alzheimer's and Parkinson's. These findings have sparked interest in exploring its application as a neuroprotective agent.

From a pharmacokinetic standpoint, (2R)-amino-(5-bromopyridin-3-yethyl alcohol demonstrates favorable absorption profiles when administered orally. Its bioavailability is enhanced by the presence of hydrophilic groups, which facilitate transport across biological membranes. However, further studies are required to optimize its stability and reduce potential side effects.

The dihydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its increased solubility and improved formulation properties. This form is often preferred in preclinical trials as it allows for precise dosing and consistent delivery of the active ingredient.

Looking ahead, ongoing research aims to explore the potential of (2R)-amino-(5-bromopyridin-yethyl alcohol as a lead compound for developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, (2R)-amino-(5-bromopyridin-yethyl alcohol dihydrochloride (CAS No. 2580093407) represents a compelling candidate for advancing drug discovery and development. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in addressing unmet medical needs across various therapeutic areas.